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Compound of Interest

Compound Name: 2-Fluoro-3-methylpyridine

Cat. No.: B030981 Get Quote

An In-depth Technical Guide to the Boiling Point of 2-Fluoro-3-methylpyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Fluoro-3-methylpyridine, also known as 2-fluoro-3-picoline, is a critical building block in the

synthesis of pharmaceuticals and agrochemicals.[1] Its unique substitution pattern, featuring

both a fluorine atom and a methyl group on the pyridine ring, imparts specific physicochemical

properties that are pivotal for its reactivity and application in complex organic synthesis.[2] A

thorough understanding of its physical properties, particularly its boiling point, is fundamental

for its purification, handling, and scale-up in synthetic processes. This guide provides a

comprehensive analysis of the boiling point of 2-Fluoro-3-methylpyridine, including a review

of reported values, factors influencing this property, and a standardized protocol for its

experimental determination.

Physicochemical Properties of 2-Fluoro-3-
methylpyridine
2-Fluoro-3-methylpyridine is a colorless to light yellow liquid at room temperature.[2] The

presence of the electronegative fluorine atom and the electron-donating methyl group on the

pyridine ring influences its chemical and physical behavior.
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Property Value Source(s)

Molecular Formula C₆H₆FN [1][3]

Molecular Weight 111.12 g/mol [1][3]

Appearance Clear, colorless to yellow liquid [1][2]

Density 1.098 g/mL at 25 °C [1][4][5]

Refractive Index n20/D 1.476 [1][4][5]

Flash Point 48 °C

CAS Number 2369-18-8 [1][3]

Analysis of the Boiling Point of 2-Fluoro-3-
methylpyridine
A review of various chemical suppliers and databases reveals a range of reported boiling points

for 2-Fluoro-3-methylpyridine. This variation is not uncommon for organic compounds and

can be attributed to differences in experimental conditions and sample purity.

Reported Boiling Point (°C) Source(s)

154-155 °C [1][4][5]

151 °C

148-150 °C [6]

145-147 °C [2]

The observed range of 145-155 °C highlights the importance of precise experimental

determination and reporting of the conditions under which the boiling point was measured,

most notably the atmospheric pressure.

Factors Influencing Boiling Point
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The boiling point of a substance is the temperature at which its vapor pressure equals the

pressure surrounding the liquid, and the liquid changes into a vapor. Several molecular factors

influence this property:

Intermolecular Forces: The strength of intermolecular forces (van der Waals forces, dipole-

dipole interactions, and hydrogen bonding) is the primary determinant of a compound's

boiling point. For 2-Fluoro-3-methylpyridine, dipole-dipole interactions due to the polar C-F

bond and the pyridine ring's nitrogen atom are significant.

Molecular Weight: Generally, as the molecular weight of a compound increases, the strength

of London dispersion forces (a type of van der Waals force) increases, leading to a higher

boiling point.

Molecular Shape: The shape of a molecule affects its ability to pack closely together. More

compact, spherical molecules have smaller surface areas for intermolecular contact and thus

lower boiling points compared to more linear isomers.

Substituent Effects: The nature and position of substituents on an aromatic ring can

significantly alter the boiling point. The fluorine atom in 2-Fluoro-3-methylpyridine is highly

electronegative, creating a strong dipole moment. The methyl group is a weak electron-

donating group. The interplay of these substituents influences the overall polarity and

intermolecular interactions of the molecule.

The following diagram illustrates the logical flow of factors affecting the boiling point

determination:
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Caption: Factors influencing the observed boiling point.

Standardized Protocol for Boiling Point
Determination
To ensure accurate and reproducible results, a standardized method for determining the boiling

point should be employed. The following protocol is based on the distillation method, which is

suitable for the quantity of material typically handled in a research or drug development setting.

Materials and Equipment
2-Fluoro-3-methylpyridine (sample)

Round-bottom flask

Distillation head with a condenser

Thermometer (calibrated)

Heating mantle with a stirrer
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Boiling chips

Receiving flask

Laboratory jack

Clamps and stands

Experimental Workflow

Assemble Distillation Apparatus

Add Sample and Boiling Chips to Flask

Begin Gentle Heating and Stirring

Observe for First Drop of Distillate

Record Temperature Plateau (Boiling Point)

Record Atmospheric Pressure

Correct Boiling Point if Necessary
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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